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Compound of Interest

Compound Name: Triethylhexanoin

Cat. No.: B1197107 Get Quote

A comparative guide for researchers, scientists, and drug development professionals on the

performance of triethylhexanoin versus traditional silicones, supported by experimental data

and standardized evaluation protocols.

In the landscape of cosmetic and pharmaceutical formulations, the selection of emollients is

critical to defining the sensory profile, stability, and overall performance of a product. For

decades, silicones like dimethicone and cyclomethicone have been the industry standard,

prized for their unique slip, spreadability, and non-greasy feel. However, with a growing

demand for silicone-free formulations, researchers are increasingly turning to high-performance

alternatives. Among these, triethylhexanoin, a triglyceride ester, has emerged as a leading

contender, offering a comparable aesthetic with a distinct formulation advantage.

This guide provides an objective, data-driven comparison of triethylhexanoin against common

silicones, detailing its physicochemical properties and performance in key evaluation metrics.

Physicochemical Properties: A Comparative
Overview
An ingredient's fundamental chemical and physical properties dictate its function and feel in a

formulation. Triethylhexanoin, a triester of glycerin and 2-ethylhexanoic acid, possesses a

branched structure that contributes to its light, non-oily character.[1][2] In contrast, silicones are

polymers with a backbone of repeating siloxane units.[3][4]
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Property Triethylhexanoin Dimethicone
Cyclomethicone
(D5)

INCI Name Triethylhexanoin Dimethicone Cyclopentasiloxane

Chemical Type Triglyceride Ester
Polydimethylsiloxane

(Linear)

Decamethylcyclopent

asiloxane (Cyclic)

Molecular Weight
~470.7 g/mol [1][2][5]

[6][7]
Variable (Polymer) ~370.8 g/mol

Appearance
Colorless to pale

yellow oily liquid[2][5]

Colorless transparent

viscous liquid[8]

Clear, colorless

liquid[3][4][9]

Solubility

Insoluble in water[5]

[10]; Soluble in

organic solvents[1]

Insoluble in water[8]

[11][12][13]

Insoluble in water[3]

[14][15]

Density (g/cm³) ~0.95 - 0.97[5][6]
~0.82 - 0.98 (Viscosity

dependent)[11][12]
~0.95

Volatility Low
Low (Non-volatile

grades)
High[3][4][9]

Performance Evaluation: Sensory, Spreadability,
and Occlusivity
The performance of an emollient is primarily assessed by its sensory feel on the skin, its ability

to spread, and its effect on the skin barrier.

Sensory Profile
Triethylhexanoin is renowned for imparting a light, silky, and non-oily after-feel, making it an

excellent alternative to silicones.[10] It effectively reduces the stickiness and gloss of

formulations.[10] Cyclomethicones are known for their characteristic dry feel and rapid

evaporation, while dimethicones provide a smooth glide and substantive film.[3][12]

The following diagram illustrates a typical workflow for a sensory panel evaluation used to

generate comparative data.
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Sensory Panel Evaluation Workflow

Preparation Phase

Execution Phase

Analysis Phase

Panelist Recruitment & Training

Sample Preparation (Blinded & Coded)

Define Sensory Attributes (e.g., Greasiness, Slip)

Controlled Environment Application (e.g., forearm)

Panelist Assessment at Timed Intervals

Data Collection via Standardized Questionnaire

Statistical Analysis (e.g., ANOVA)

Data Visualization (e.g., Spider Web Plot)

Comparative Report Generation

Click to download full resolution via product page

Caption: Workflow for a sensory panel evaluation.
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Illustrative Sensory Panel Data (Rated on a 1-10 scale)

Attribute Triethylhexanoin
Dimethicone (100
cSt)

Cyclomethicone
(D5)

Initial Feel 8 (Light) 7 (Smooth) 9 (Very Light/Dry)

Spreadability 9 8 10

Playtime 7 6 4

After-feel (5 min) 8 (Silky, Non-greasy) 7 (Soft, Coated) 9 (Dry, Powdery)

Greasiness 2 3 1

Tackiness 1 2 1

Spreadability
Spreadability is a crucial parameter that influences the application aesthetics and the uniform

distribution of active ingredients. Triethylhexanoin's branched structure and lower viscosity

contribute to its excellent spreading capabilities, comparable to volatile silicones.[1]

Illustrative Spreadability Data

Emollient Viscosity (mPa·s at 25°C)
Spread Area (mm²) after 1
min

Triethylhexanoin ~30-40 850

Dimethicone (100 cSt) 100 550

Cyclomethicone (D5) ~4 1200

The following diagram illustrates the relationship between an emollient's physical properties

and its resulting performance characteristics.
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Relationship of Emollient Properties

Physicochemical Properties
Performance Characteristics

Viscosity

Spreadability

 inversely affects

Sensory Profile
(e.g., Slip, After-feel)

 affects 'cushion'

Surface Tension  inversely affects

Molecular Structure
(e.g., Branched vs. Linear)

 influences

 defines 'feel'

Volatility

 affects 'dry-down'

Occlusivity (TEWL) inversely affects

Click to download full resolution via product page

Caption: Influence of physical properties on performance.

Occlusivity & Transepidermal Water Loss (TEWL)
Occlusivity refers to the ability of an ingredient to form a film on the skin that reduces the rate of

transepidermal water loss (TEWL). While highly occlusive agents can be moisturizing, they can

also feel heavy. Triethylhexanoin forms a light, breathable film, providing moderate occlusivity

without a heavy feel. Dimethicone is also known for forming a water-repellent, gas-permeable

barrier.[12] Volatile cyclomethicones offer minimal occlusivity as they evaporate from the skin.

[4][9]

Illustrative TEWL Reduction Data
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Emollient TEWL Reduction (%) 1 hr post-application

Triethylhexanoin 15-20%

Dimethicone (100 cSt) 20-25%

Cyclomethicone (D5) < 5% (transient effect)

Petrolatum (Control) > 40%

Safety and Formulation Considerations
Triethylhexanoin is considered a safe and well-tolerated ingredient for use in cosmetic

formulations, with a low risk of irritation or sensitization.[10][16][17] It is stable and compatible

with a wide range of cosmetic ingredients, including UV filters, making it a versatile choice for

skin care, sun care, and color cosmetic applications.[1]

Conclusion
Triethylhexanoin stands as a robust and versatile alternative to traditional silicones. It

successfully mimics the desirable sensory properties—such as a light, silky, and non-greasy

feel—often associated with cyclomethicones and low-viscosity dimethicones. While volatile

silicones may offer superior initial spreadability due to their low viscosity and high volatility,

triethylhexanoin provides an excellent balance of spreadability, a pleasant after-feel, and

moderate moisturization without the volatility or regulatory concerns associated with some

cyclic siloxanes. For formulators seeking to develop high-performance, silicone-free products,

triethylhexanoin offers a scientifically sound and aesthetically elegant solution.

Appendix: Experimental Protocols
Protocol 1: Spreadability Assessment (Parallel-Plate
Method)
This method quantifies spreadability by measuring the diameter of a sample after being

compressed by a standardized weight over time.[18]

Apparatus:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1197107?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/triethylhexanoin
https://www.beautydecoded.com/en/ingredient/triethylhexanoin/
https://www.cosmeticsinfo.org/ingredient/triethylhexanoin/
https://www.benchchem.com/product/b1197107
https://www.benchchem.com/product/b1197107?utm_src=pdf-body
https://www.benchchem.com/product/b1197107?utm_src=pdf-body
https://www.benchchem.com/product/b1197107?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Protocol_Measuring_the_Spreadability_of_Emollient_Esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two flat, smooth glass plates (e.g., 20 x 20 cm).

Standardized weight (e.g., 125 g).[18]

Ruler or caliper.

Stopwatch.

Millimetric graph paper (placed under the bottom plate for measurement).

Procedure:

Ensure glass plates are clean, dry, and at a controlled temperature (e.g., 25°C).

Accurately weigh 1 g of the emollient and place it at the center of the bottom glass plate.

[18]

Carefully place the top glass plate over the sample, ensuring it is centered.

Place the 125 g standardized weight at the center of the top plate and simultaneously start

the stopwatch.[18]

After a predetermined time (e.g., 1 minute), measure the diameter of the spread circle in

two perpendicular directions.

Calculate the average diameter and then the spread area using the formula: Area = π *

(diameter/2)².

Repeat the measurement at least three times for each sample and report the average.

Protocol 2: Occlusivity Assessment (In Vivo TEWL
Measurement)
This protocol measures the reduction in Transepidermal Water Loss (TEWL) after the

application of a product, indicating the formation of an occlusive barrier.

Apparatus:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/pdf/Application_Note_Protocol_Measuring_the_Spreadability_of_Emollient_Esters.pdf
https://www.benchchem.com/pdf/Application_Note_Protocol_Measuring_the_Spreadability_of_Emollient_Esters.pdf
https://www.benchchem.com/pdf/Application_Note_Protocol_Measuring_the_Spreadability_of_Emollient_Esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaporimeter (e.g., Tewameter®).[19]

Controlled environment room (e.g., 21°C, 50% RH).[19][20]

Procedure:

Acclimatization: Subjects rest in the controlled environment for at least 30 minutes to allow

their skin to equilibrate.[20]

Baseline Measurement: Define test areas on the volar forearm. Measure the baseline

TEWL (g/m²/h) in each area before product application.

Product Application: Accurately apply a standardized amount of the emollient (e.g., 2

mg/cm²) to the defined test area. Leave one area untreated as a control.

Post-Application Measurement: At specified time points (e.g., 1 hour, 2 hours), remeasure

the TEWL on all test areas.

Calculation: The percentage reduction in TEWL is calculated as: % Reduction =

[(TEWL_baseline - TEWL_treated) / TEWL_baseline] * 100

Analysis: Compare the TEWL reduction of different emollients. A higher percentage

indicates greater occlusivity. The test should be performed on a panel of subjects to

ensure statistical significance.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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